3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(4-methoxyphenoxy)methyl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O3/c1-19-12-4-6-13(7-5-12)20-10-14-17-15(18-21-14)11-3-2-8-16-9-11/h2-9H,10H2,1H3
• InChI Key: UOWZFFZNJLPDKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a heterocyclic compound that features a pyridine ring fused with an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine typically involves the following steps:

Formation of the oxadiazole ring: This can be achieved through the cyclization of a suitable precursor, such as a hydrazide, with an appropriate carboxylic acid derivative under dehydrating conditions.

Attachment of the pyridine ring: The oxadiazole intermediate is then coupled with a pyridine derivative using a cross-coupling reaction, such as the Suzuki-Miyaura coupling, which involves a palladium catalyst and a boronic acid reagent.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This may involve continuous flow reactors and advanced purification techniques to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like hydrogen peroxide.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different functional groups.

Substitution: The methoxy group can be substituted with other groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, catalytic hydrogenation.

Substitution: Sodium hydride, potassium tert-butoxide.

Major Products

Oxidation: Hydroxylated derivatives.

Reduction: Reduced oxadiazole derivatives.

Substitution: Various substituted phenoxy derivatives.

Scientific Research Applications

3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anti-tumor agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Materials Science: The compound’s unique structure makes it a candidate for use in organic electronics and as a building block for advanced materials.

Biological Studies: It is used in studies to understand its interaction with biological macromolecules and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes such as protein phosphatases, which play a role in cell cycle regulation and apoptosis.

Pathway Modulation: It affects signaling pathways involved in cell proliferation and survival, making it a potential anti-cancer agent.

Comparison with Similar Compounds

Similar Compounds

• 2-{2-[(4-methoxyphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Methyl-3,5-diiodo-4-(4’-methoxyphenoxy)benzoate

Uniqueness

3-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is unique due to its combination of a pyridine ring and an oxadiazole ring, which imparts specific electronic and steric properties that are not found in other similar compounds